Cas no 30546-00-0 (Benzamide,N-[7-(2-S-methyl-2-thio-a-D-ribofuranosyl)purin-6-yl]-, dibenzoate (ester) (8CI))

• Product name: Benzamide,N-[7-(2-S-methyl-2-thio-a-D-ribofuranosyl)purin-6-yl]-, dibenzoate (ester) (8CI)
• CAS No: 30546-00-0
• MF: C₈H₈N₂
• MW: 132.16252
• CID: 321586
• PubChem ID: 283465

Benzamide,N-[7-(2-S-methyl-2-thio-a-D-ribofuranosyl)purin-6-yl]-, dibenzoate (ester) (8CI) Chemical and Physical Properties

Names and Identifiers

• Benzamide,N-[7-(2-S-methyl-2-thio-a-D-ribofuranosyl)purin-6-yl]-, dibenzoate (ester) (8CI)
• 2-(2-aminophenyl)acetonitrile
• NSC374909
• O3',O5'-anilinothiophosphoryl-thymidine
• O3',O5'-bis-(4-chloro-benzoyl)-5-ethyl-2'-deoxy-uridine
• O3,O5-dibenzoyl-1-(6-benzoylamino-purin-7-yl)-S-methyl-D-2-thio-1-deoxy-ribofuranose
• 30546-00-0
• DTXSID30952846
• NSC-138289
• 7-(3,5-Di-O-benzoyl-2-S-methyl-2-thiopentofuranosyl)-6-{[hydroxy(phenyl)methylidene]amino}-7H-purine
• NSC138289

• Inchi： InChI=1S/C8H8N2/c9-6-5-7-3-1-2-4-8(7)10/h1-4H,5,10H2
• InChI Key： LMDPYYUISNUGGT-UHFFFAOYSA-N
• SMILES： N#CCC1=CC=CC=C1N

Computed Properties

• Exact Mass: 132.06884
• Monoisotopic Mass: 609.16820477g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 44
• Rotatable Bond Count: 11
• Complexity: 988
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 160Ų

Experimental Properties

• PSA: 49.81
• LogP: 4.86320